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Introduction

HD-Tac?7 is a potent, cell-permeable proteolysis-targeting chimera (PROTAC) that induces the
degradation of histone deacetylases (HDACS).[1][2][3][4][5] Specifically, it demonstrates high
potency in degrading HDAC3, and also targets HDAC1 and HDACZ2.[1][2][3][4] By linking an
HDAC-binding moiety to an E3 ubiquitin ligase ligand, HD-Tac7 facilitates the ubiquitination
and subsequent proteasomal degradation of these target proteins.[6] This targeted degradation
approach offers a powerful tool for studying the roles of specific HDACs in various cellular
processes and holds therapeutic potential in areas such as inflammatory diseases and
oncology.[1][2][3][4][7] Notably, HD-Tac7 has been shown to decrease the expression of NF-kB
p65 in RAW 264.7 macrophages, highlighting its potential in modulating inflammatory
pathways.[1][2][3][4]

These application notes provide detailed protocols for the preparation of HD-Tac7 stock and
working solutions for both in vitro and in vivo experimental settings, ensuring accurate and
reproducible results.
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Physicochemical and Solubility Data

Proper preparation of HD-Tac7 solutions begins with an understanding of its physical and
chemical properties. This data is crucial for accurate weighing and achieving the desired

concentrations.

Property Value Reference

Molecular Formula Cs3H32FN70O7 [11[3]

Molecular Weight 657.65 g/mol [1][3]
Light yellow to green yellow

Appearance . [1]
solid powder

CAS Number 2978763-95-8 [1][3]

, 3 DMSO: > 100 mg/mL (152.06

In Vitro Solubility [21[3114]
mM)
Formulations with DMSO,
PEG300, Tween-80, and saline

In Vivo Solubility yield clear solutions at [2][3]

concentrations such as = 2.63
mg/mL (4.00 mM).

Stability and Storage Recommendations

To maintain the integrity and activity of HD-Tac7, proper storage is critical.
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Storage . .
Form Storage Duration Recommendations
Temperature
Solid Powder -20°C Up to 3 years Keep tightly sealed.
4°C Up to 2 years Keep tightly sealed.
Aliquot to avoid
In Solvent (Stock
] -80°C Up to 6 months repeated freeze-thaw
Solution)
cycles.[2]
Aliquot to avoid
-20°C Up to 1 month repeated freeze-thaw

cycles.[2]

Note: It is recommended to allow the product to equilibrate to room temperature for at least 60
minutes before opening the vial to prevent condensation. For optimal results, use freshly
prepared working solutions for experiments.[2]

Experimental Protocols
Preparation of a 10 mM HD-Tac7 Stock Solution in DMSO

This protocol describes the preparation of a concentrated stock solution for in vitro use.
Materials:

e HD-Tac?7 solid powder

¢ Anhydrous/low-water content Dimethyl Sulfoxide (DMSO)

» Sterile, amber, or light-protecting microcentrifuge tubes

o Calibrated analytical balance

o Calibrated micropipettes and sterile tips

o Vortex mixer

o Ultrasonic bath
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Procedure:

Equilibrate: Allow the vial of HD-Tac7 powder to reach room temperature before opening.

o Weigh: Accurately weigh the desired amount of HD-Tac7 powder. For example, to prepare 1
mL of a 10 mM stock solution, weigh out 6.58 mg of HD-Tac?.

o Dissolve: Add the appropriate volume of DMSO. For a 10 mM solution, if you weighed 6.58
mg, add 1 mL of DMSO. Use the following formula for calculations: Volume (L) = (Mass (g) /
Molecular Weight ( g/mol )) / Molarity (mol/L)

e Mix: Vortex the solution thoroughly to facilitate dissolution.

e Sonicate: If necessary, use an ultrasonic bath to ensure the compound is completely
dissolved.[2][3][4] Visually inspect the solution to confirm the absence of any particulates.

o Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes in sterile, light-
protecting tubes. Store the aliquots at -80°C for up to 6 months or -20°C for up to 1 month.[2]

Stock Solution Dilution Table (for 10 mM Stock):

Volume of Diluent

Desired Working Volume of 10 mM .
. (e.g., cell culture Final Volume
Concentration Stock )
media)
1uM 1puL 999 uL 1mL
10 uM 10 pL 990 uL 1mL
100 pM 100 pL 900 L 1 mL

Preparation of In Vivo Working Solutions

For animal studies, HD-Tac7 needs to be formulated to ensure solubility and biocompatibility. It
is recommended to prepare these solutions fresh on the day of use.[2]

Formulation Example (for injections):

This formulation consists of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline.[2][3]
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Materials:

e HD-Tac?7 stock solution in DMSO (e.g., 26.3 mg/mL)
o Polyethylene glycol 300 (PEG300)

e Tween-80

 Sterile Saline (0.9% NacCl)

» Sterile tubes

o Calibrated micropipettes and sterile tips

Procedure (to prepare 1 mL of a 2.63 mg/mL working solution):

Start with a clear, pre-made stock solution of HD-Tac7 in DMSO (e.g., 26.3 mg/mL).
e In a sterile tube, add 400 pL of PEG300.

e Add 100 pL of the 26.3 mg/mL HD-Tac7 DMSO stock solution to the PEG300 and mix
thoroughly.

e Add 50 pL of Tween-80 and mix until the solution is clear.
e Add 450 pL of sterile saline to bring the final volume to 1 mL.
e Mix the final solution until it is homogenous and clear.

Note: The final concentration of DMSO in this formulation is 10%. Depending on the
experimental needs and animal tolerance, the percentage of DMSO may need to be adjusted.

[2]

Visualized Workflows and Pathways
HD-Tac7 Solution Preparation Workflow
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Stock Solution Preparation (In Vitro) | | Working Solution Preparation (In Vivo Example)
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Gdd Anhydrous DMSO) Add Tween-80

Vortex & Sonicate Add Saline

Gliquot & Store at -80°C/-20°C)

’

Mix Until Clear

10 mM Stock Solution Final In Vivo Formulation

Click to download full resolution via product page

Caption: Workflow for preparing HD-Tac7 stock and in vivo solutions.

HD-Tac7 Mechanism of Action: HDAC Degradation
Pathway
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Caption: HD-Tac?7 facilitates HDAC degradation via the ubiquitin-proteasome system.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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